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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293 Get Quote

Introduction

Disperse Orange 44 is a monoazo dye primarily utilized in the textile industry for dyeing

synthetic fibers such as polyester and acetate.[1][2][3] While it is classified as a fluorescent

dye, extensive research on its application as a molecular probe or sensor in biological or drug

development contexts is not prominently documented in scientific literature.[4] Its primary area

of scientific investigation revolves around its detection and quantification in textiles and

environmental samples for safety and regulatory compliance.[5][6][7]

This document provides an overview of the chemical properties of Disperse Orange 44 and

detailed protocols for its analytical detection.

Chemical and Physical Properties
The fundamental properties of Disperse Orange 44 are summarized in the table below.
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Property Value Reference

C.I. Name Disperse Orange 44 [2]

CAS Number 4058-30-4 [8]

Molecular Formula C18H15ClN6O2 [8][9]

Molecular Weight 382.80 g/mol [8][9]

Appearance
Orange-red powder or brown

granules
[1][9]

Solubility Limited water solubility [10]

Class Single azo dye [2]

Analytical Detection Protocols
The detection and quantification of Disperse Orange 44 are critical for monitoring its presence

in consumer products and the environment. The following protocols are based on established

methods for the analysis of disperse dyes in various matrices.

Sample Preparation: Textile Samples
This protocol outlines the extraction of Disperse Orange 44 from textile materials.

Materials:

Textile sample

Methanol

Ultrasonic bath

Centrifuge

Syringe filters (0.45 µm)

Procedure:
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Accurately weigh approximately 1.0 g of the textile sample and cut it into small pieces.

Place the sample into a glass extraction vessel.

Add 20 mL of methanol to the vessel.

Perform ultrasonic extraction for 30 minutes at 70°C.

Allow the extract to cool to room temperature.

Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 µm syringe filter into a clean vial for analysis.

Sample Preparation: Environmental Water Samples
(Solid-Phase Extraction)
This protocol is for the pre-concentration of Disperse Orange 44 from water samples.[6]

Materials:

Water sample

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Methanol (for conditioning and elution)

Deionized water (for rinsing)

Nitrogen evaporator

Procedure:

Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized

water.

Load a known volume (e.g., 500 mL) of the water sample onto the SPE cartridge at a flow

rate of approximately 5 mL/min.
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Wash the cartridge with 5 mL of deionized water to remove interferences.

Dry the cartridge under vacuum for 10 minutes.

Elute the retained dye with a small volume (e.g., 5 mL) of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase for analysis.

Instrumental Analysis: High-Performance Liquid
Chromatography (HPLC)
This protocol describes the chromatographic separation and detection of Disperse Orange 44.

Instrumentation:

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector.[6]

C18 analytical column

Typical HPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A linear gradient from 30% B to 100% B over 15 minutes, hold for 5 minutes, then

return to initial conditions.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection: PDA detector at the maximum absorbance wavelength of Disperse Orange 44,

or MS detector in selected ion monitoring (SIM) mode.

Workflow for Analytical Detection
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The following diagram illustrates the general workflow for the analysis of Disperse Orange 44
in textile and water samples.
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Analytical workflow for Disperse Orange 44.

Conclusion

While Disperse Orange 44 is a well-characterized dye in the textile industry, its application as

a molecular probe or sensor for biological research is not established in the available literature.

The protocols provided here are for its analytical detection, which is crucial for quality control
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and environmental monitoring. Researchers interested in molecular probes would need to

explore other classes of fluorescent dyes that have been specifically designed and validated for

such applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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